Cas no 2877634-72-3 (4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine)

4-{1-[(2-Cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine is a heterocyclic compound featuring a thiazole core linked to a piperidine-morpholine scaffold. This structure imparts versatility in medicinal chemistry, particularly as a potential intermediate for bioactive molecules. The cyclopropyl and thiazole moieties enhance metabolic stability and binding affinity, while the morpholine group improves solubility and pharmacokinetic properties. Its well-defined synthesis route allows for precise modifications, making it valuable for drug discovery applications. The compound's balanced lipophilicity and polarity contribute to its utility in targeting central nervous system (CNS) or infectious disease pathways. Its structural complexity offers opportunities for derivatization in the development of novel therapeutic agents.
4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine structure
2877634-72-3 structure
Product Name:4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine
CAS No:2877634-72-3
MF:C17H25N3O2S
MW:335.464302778244
CID:5329166
PubChem ID:165435028
Update Time:2025-06-09

4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

    • 2877634-72-3
    • 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine
    • AKOS040865254
    • F6752-5160
    • [1-[(2-Cyclopropyl-4-thiazolyl)methyl]-4-piperidinyl]-4-morpholinylmethanone
    • Inchi: 1S/C17H25N3O2S/c21-17(20-7-9-22-10-8-20)14-3-5-19(6-4-14)11-15-12-23-16(18-15)13-1-2-13/h12-14H,1-11H2
    • InChI Key: UPOJCPKATXJWKP-UHFFFAOYSA-N
    • SMILES: C(C1CCN(CC2=CSC(C3CC3)=N2)CC1)(N1CCOCC1)=O

Computed Properties

  • Exact Mass: 335.16674822g/mol
  • Monoisotopic Mass: 335.16674822g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 515.9±50.0 °C(Predicted)
  • pka: 6.35±0.10(Predicted)

4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine Pricemore >>

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Additional information on 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine

Introduction to 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine (CAS No. 2877634-72-3)

4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine (CAS No. 2877634-72-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine is particularly noteworthy due to its intricate arrangement of functional groups. The molecule consists of a morpholine ring linked to a piperidine ring through a carbonyl group. Additionally, the piperidine ring is substituted with a thiazole moiety that bears a cyclopropyl group. This combination of heterocyclic rings and alkyl substituents imparts unique chemical and biological properties to the compound.

The synthesis of 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of a thiazole derivative with a piperidine intermediate, followed by the introduction of the morpholine moiety through an amide bond formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for large-scale pharmaceutical applications.

In terms of pharmacological properties, 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine has been studied for its potential as a therapeutic agent in various diseases. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

Beyond oncology, 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine has also been investigated for its potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have indicated that the compound may modulate certain neurotransmitter systems and reduce neuroinflammation, which are key factors in the progression of these diseases. These findings have opened up new avenues for drug development in the field of neurology.

The safety profile of 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine is another critical aspect that has been extensively studied. Preclinical trials have demonstrated that the compound exhibits low toxicity and favorable pharmacokinetic properties. These characteristics make it a promising candidate for further clinical evaluation and potential use in human patients.

In conclusion, 4-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidine-4-carbonyl}morpholine (CAS No. 2877634-72-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and promising pharmacological properties make it an exciting subject for ongoing research and development. As more studies are conducted and new insights are gained, this compound may play a crucial role in advancing medical treatments for a range of diseases.

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